Cas no 185449-81-4 ((S)-4-(Dinaphtho2,1-d:1',2'-f1,3,2-dioxaphosphepin-4-yl)morpholine)

• Product Name: (S)-4-(Dinaphtho2,1-d:1',2'-f1,3,2-dioxaphosphepin-4-yl)morpholine
• CAS No: 185449-81-4
• MF: C₂₄H₂₀NO₃P
• MW: 401.394267082214
• MDL: MFCD08276866
• CID: 114563
• Update Time: 2025-06-12

(S)-4-(Dinaphtho2,1-d:1',2'-f1,3,2-dioxaphosphepin-4-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine,4-(11bS)-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-
• (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]-dioxaphosphepin-4-yl)morpholine
• (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine
• (S)-MORFPHOS
• 4-(11bS)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-ylmorpholine
• 665487_ALDRICH
• AG-L-66747
• AGN-PC-00EGW0
• AK102089
• Morpholine, 4-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl-
• SC11373
• 97% (S)-MorfPhos
• 3,4-a']dinaphthalen-4-yl)morpholine,min.97%(S)-MorfPhos
• 4-(11bS)-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin- 4-ylmorpholine,99%e.e.
• (S)-(+)-(3,5-Dioxa-4-phospha-cyclohepta[2,1-a:3,4-a']dinaphthalen-4-yl)morpholine, min. 97% (S)-MorfPhos
• (S)-4-(Dinaphtho2,1-d:1',2'-f1,3,2-dioxaphosphepin-4-yl)morpholine

• MDL： MFCD08276866
• Inchi： 1S/C24H20NO3P/c1-3-7-19-17(5-1)9-11-21-23(19)24-20-8-4-2-6-18(20)10-12-22(24)28-29(27-21)25-13-15-26-16-14-25/h1-12H,13-16H2
• InChI Key： XUJAXBFFTHRXLV-UHFFFAOYSA-N
• SMILES： P1(N2CCOCC2)OC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2O1

Computed Properties

• Exact Mass: 401.1182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7

Experimental Properties

• Color/Form: Not available
• Solubility: Insuluble (2.7E-3 g/L) (25 ºC),
• PSA: 39.72
• Sensitiveness: moisture sensitive
• Solubility: Not available

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes
• Catalysts and Inorganic Chemicals Catalysts

Additional information on (S)-4-(Dinaphtho2,1-d:1',2'-f1,3,2-dioxaphosphepin-4-yl)morpholine

Recent Advances in the Study of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine (CAS: 185449-81-4)

The compound (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine (CAS: 185449-81-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and applications in drug discovery and development.

Recent studies have highlighted the role of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine as a chiral phosphine ligand in asymmetric catalysis. Its ability to facilitate enantioselective transformations has been demonstrated in various reactions, including hydrogenation and carbon-carbon bond formation. The compound's rigid dinaphtho-dioxaphosphepine backbone, combined with the morpholine moiety, provides exceptional stereocontrol, making it a valuable tool in the synthesis of complex bioactive molecules.

In the context of medicinal chemistry, researchers have explored the potential of this compound as a scaffold for the development of novel kinase inhibitors. Preliminary in vitro studies indicate that derivatives of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine exhibit promising activity against specific cancer-related kinases, with IC50 values in the nanomolar range. These findings suggest its potential utility in targeted cancer therapies, although further preclinical evaluation is warranted.

The pharmacokinetic properties of this compound have also been investigated in recent animal studies. Results indicate favorable metabolic stability and moderate oral bioavailability, which are encouraging for its development as a drug candidate. However, challenges related to its solubility and tissue distribution remain to be addressed through structural optimization.

From a synthetic chemistry perspective, novel methodologies for the preparation of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine have been reported, including improved catalytic asymmetric routes that enhance yield and enantiomeric purity. These advances are expected to facilitate broader access to this compound for research purposes and potential scale-up for pharmaceutical applications.

Looking forward, the unique structural features of (S)-4-(Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-yl)morpholine continue to inspire innovative research directions. Current investigations are exploring its application in other areas of chemical biology, including as a molecular probe for studying protein-ligand interactions and as a building block for novel materials with potential biomedical applications.